3-[1-(Aminomethyl)cyclopentyl]azetidin-3-ol

• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 3-[1-(aminomethyl)cyclopentyl]azetidin-3-ol
• InChI: InChI=1S/C9H18N2O/c10-5-8(3-1-2-4-8)9(12)6-11-7-9/h11-12H,1-7,10H2
• InChI Key: SNIWKLAVRWMWGC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CN)C2(CNC2)O

Description

3-[1-(Aminomethyl)cyclopentyl]azetidin-3-ol (CAS: 1524882-54-9) is an azetidine derivative with a molecular formula of C₉H₁₈N₂O and a molecular weight of 170.25 g/mol . Its structure features a central azetidin-3-ol ring (a four-membered nitrogen-containing heterocycle) substituted at the 3-position with a cyclopentyl group bearing an aminomethyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[1-(Aminomethyl)cyclopentyl]azetidin-3-ol typically involves the reaction of azetidine derivatives with cyclopentylamine. One common method includes the use of azetidine-3-ol as a starting material, which undergoes a nucleophilic substitution reaction with 1-(aminomethyl)cyclopentane under controlled conditions . The reaction is usually carried out in the presence of a suitable solvent, such as methanol, and a catalyst, such as palladium on carbon (Pd/C), to facilitate the hydrogenolysis process .

Industrial Production Methods

The process may include additional purification steps, such as recrystallization or chromatography, to ensure the compound’s high purity and quality .

Chemical Reactions Analysis

Types of Reactions

3-[1-(Aminomethyl)cyclopentyl]azetidin-3-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like sodium periodate to form corresponding aldehydes or ketones.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur, where the azetidine ring is substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Sodium periodate (NaIO₄) in aqueous solution.

Reduction: Hydrogen gas (H₂) with palladium on carbon (Pd/C) as a catalyst.

Substitution: Various nucleophiles, such as amines or alcohols, under basic conditions.

Major Products Formed

The major products formed from these reactions include oxidized derivatives (aldehydes or ketones), reduced derivatives, and substituted azetidine compounds .

Scientific Research Applications

3-[1-(Aminomethyl)cyclopentyl]azetidin-3-ol has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule in various biological assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and antiviral activities.

Industry: Utilized in the development of new materials and catalysts for industrial processes.

Mechanism of Action

The mechanism of action of 3-[1-(Aminomethyl)cyclopentyl]azetidin-3-ol involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems. The compound’s unique structure allows it to bind to these targets and modulate their activity, leading to various biological effects . The exact pathways and molecular targets involved are still under investigation and may vary depending on the specific application .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Comparisons

The following table summarizes key structural and molecular differences between 3-[1-(Aminomethyl)cyclopentyl]azetidin-3-ol and related azetidin-3-ol derivatives:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Notable Features
3-[1-(Aminomethyl)cyclopentyl]azetidin-3-ol	C₉H₁₈N₂O	Cyclopentyl + aminomethyl	170.25	Rigid cyclopentane backbone; polar amino group
1-Benzhydrylazetidin-3-ol	C₁₆H₁₇NO	Diphenylmethyl	239.32	Bulky aromatic substituents; lipophilic
1-Benzylazetidin-3-ol	C₁₀H₁₃NO	Benzyl	163.22	Simple aromatic substitution; moderate lipophilicity
1-(4-Chlorobenzyl)azetidin-3-ol	C₁₀H₁₂ClNO	4-Chlorobenzyl	197.66	Electron-withdrawing Cl group; enhanced stability
1-[(3-Bromophenyl)methyl]azetidin-3-ol	C₁₀H₁₂BrNO	3-Bromobenzyl	242.12	Heavy halogen substitution; potential for halogen bonding
1-[(1-Hydroxycyclohexyl)methyl]azetidin-3-ol	C₁₀H₁₉NO₂	Hydroxycyclohexylmethyl	185.27	Hydroxyl group for H-bonding; flexible cyclohexane
1-{3-[2-(1-Benzothiophen-5-yl)ethoxy]propyl}azetidin-3-ol	C₁₇H₂₁NO₂S	Benzothiophene-ethoxypropyl	327.42	Extended alkyl chain; sulfur-containing aromatic moiety

Key Observations:

• Steric Effects : The cyclopentyl group in the target compound provides rigidity but less steric bulk compared to diphenylmethyl (1-Benzhydrylazetidin-3-ol) or benzothiophene-containing analogs .
• Polarity: The aminomethyl group in the target enhances hydrophilicity relative to halogenated or purely aromatic substituents (e.g., 1-(4-Chlorobenzyl)azetidin-3-ol) .
• Electronic Properties : Halogenated derivatives (e.g., bromo- or chlorobenzyl) may exhibit stronger intermolecular interactions (e.g., halogen bonding) compared to the target’s aliphatic substituents .

Potential Pharmacological Implications

• Neuroprotectant candidates: Derivatives like 1-{3-[2-(1-benzothiophen-5-yl)ethoxy]propyl}azetidin-3-ol () highlight the role of azetidine scaffolds in neuroprotection, though the target’s aminomethyl group may favor different target engagement .
• Bioavailability: The target’s lower molecular weight (170.25 vs. >300 g/mol for benzothiophene analogs) could improve membrane permeability, while its polar amino group may enhance solubility .

Biological Activity

3-[1-(Aminomethyl)cyclopentyl]azetidin-3-ol is a bicyclic compound with significant potential in medicinal chemistry due to its unique structural features, including an azetidine ring and a hydroxyl group. This article explores its biological activity, synthesis, mechanisms of action, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The compound is characterized by:

• Azetidine Ring : A four-membered saturated heterocycle containing one nitrogen atom.
• Cyclopentyl Group : Enhances steric properties and influences biological interactions.
• Hydroxyl Group : Located at the third position of the azetidine ring, contributing to its reactivity and potential biological activity.

Biological Activity

Preliminary studies indicate that compounds similar to 3-[1-(Aminomethyl)cyclopentyl]azetidin-3-ol may exhibit various biological activities, particularly as potential drug candidates. Notable activities include:

• Antitumor Effects : Research has shown that azetidine derivatives can inhibit tumor cell growth. For instance, a related compound demonstrated a 55% reduction in viability of MDA-MB-231 breast cancer cells in vitro at a concentration of 10 μM .
• Interaction with Biological Targets : The compound's functional groups allow it to interact with enzymes or receptors, potentially altering their activity. This interaction is crucial for understanding its therapeutic potential.

Summary of Biological Activities

Activity Type	Observations
Antitumor	Reduced viability in breast cancer cell lines (e.g., MDA-MB-231)
Enzyme Interaction	Potential modulation of enzyme activity through binding
Antimicrobial	Investigated for possible antimicrobial properties

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of 3-[1-(Aminomethyl)cyclopentyl]azetidin-3-ol typically involves multi-step processes that may include:

• Formation of the Azetidine Ring : Utilizing cyclization reactions.
• Incorporation of Functional Groups : Adding the aminomethyl and hydroxyl groups through selective reactions.

The structure-activity relationship (SAR) studies indicate that modifications to the azetidine ring or substituents can significantly impact biological activity. For example, variations in the cyclopentyl group can alter binding affinity and selectivity for specific targets.

Case Studies and Research Findings

Several studies have explored the biological implications of azetidine derivatives:

• Antitumor Activity : A study demonstrated that a related azetidine compound effectively reduced tumor growth in xenograft models, showcasing its potential as an anticancer agent .
• Mechanism of Action : Research indicates that these compounds may act as antagonists to specific receptors involved in cancer progression, leading to decreased cell proliferation and increased apoptosis in tumor cells .
• Comparative Analysis : Compounds structurally similar to 3-[1-(Aminomethyl)cyclopentyl]azetidin-3-ol have been evaluated for their biological activities, revealing varying degrees of efficacy based on structural modifications.

Future Directions

Further research is essential to fully elucidate the mechanisms underlying the biological activity of 3-[1-(Aminomethyl)cyclopentyl]azetidin-3-ol. Future studies should focus on:

• In Vivo Studies : To confirm efficacy and safety profiles in animal models.
• Optimization of Analogues : To enhance potency and selectivity for therapeutic targets.
• Exploration of Additional Applications : Beyond oncology, such as antimicrobial or neuroprotective roles.